Cas no 7515-01-7 (2,4-Cyclohexadien-1-one, 6-[(butylamino)methylene]-)
![2,4-Cyclohexadien-1-one, 6-[(butylamino)methylene]- structure](https://www.kuujia.com/scimg/cas/7515-01-7x500.png)
7515-01-7 structure
Product name:2,4-Cyclohexadien-1-one, 6-[(butylamino)methylene]-
2,4-Cyclohexadien-1-one, 6-[(butylamino)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Cyclohexadien-1-one, 6-[(butylamino)methylene]-
- phenol, 2-butyliminomethyl-
- NSC-128047
- NSC506750
- DTXSID20425433
- 2-n-butyliminomethylphenol
- (6Z)-6-[(Butylamino)methylidene]cyclohexa-2,4-dien-1-one
- NSC128047
- DTXSID30415805
- 2565-54-0
- 7515-01-7
- SCHEMBL17660178
- SCHEMBL348171
- NSC-506750
- N-sali-cylidenebutylamine
-
- Inchi： InChI=1S/C11H15NO/c1-2-3-8-12-9-10-6-4-5-7-11(10)13/h4-7,9,13H,2-3,8H2,1H3
- InChI Key： GLBOKVQFOAWGML-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 177.115364102Da
- Monoisotopic Mass: 177.115364102Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.6Ų
- XLogP3: 2.6
2,4-Cyclohexadien-1-one, 6-[(butylamino)methylene]- Related Literature
-
D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
-
Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
-
4. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
-
Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
7515-01-7 (2,4-Cyclohexadien-1-one, 6-[(butylamino)methylene]-) Related Products
- 1343053-39-3(2-(Octyloxy)ethane-1-sulfonyl chloride)
- 955406-29-8((4,4-Difluoropiperidin-1-yl)(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone)
- 2229228-73-1(4-bromo-2-(but-3-yn-1-yl)thiophene)
- 1955557-68-2(4-(2-azidoethyl)-3-(trifluoromethyl)-1H-pyrazole)
- 2137065-14-4((2R)-3-{(4-bromo-3-chlorophenyl)methylamino}propane-1,2-diol)
- 1291488-29-3(3-Amino-1-(4-chloro-phenyl)-4-p-tolyl-azetidin-2-one)
- 1176042-45-7(1-(3,4,5-trimethoxyphenyl)cyclopropan-1-amine)
- 2411241-92-2(7-[(4-Fluorosulfonyloxyphenyl)methyl-methylamino]-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole)
- 1682-06-0(1,2-Dibromo-4-(trifluoromethoxy)benzene)
- 2228160-31-2(1-methoxy-4,5-dimethyl-2-(2-methylbut-3-yn-2-yl)benzene)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
